Cas no 5481-04-9 ((6Z)-6-[5-(2-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]cyclohexa-2,4-dien-1-one)
5481-04-9 structure
Product Name:(6Z)-6-[5-(2-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]cyclohexa-2,4-dien-1-one
CAS No:5481-04-9
MF:C15H11N3O3
MW:281.266143083572
CID:1590960
PubChem ID:3702104
Update Time:2025-04-21
(6Z)-6-[5-(2-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties
Names and Identifiers
-
- (6Z)-6-[5-(2-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]cyclohexa-2,4-dien-1-one
- HMS2578M20
- 2-[5-(2-Nitro-phenyl)-1H-pyrazol-3-yl]-phenol
- AKOS005624694
- 5481-04-9
- SMR000212795
- STK838451
- SCHEMBL10357786
- MLS000589352
- CHEMBL1506264
- 2-[5-(2-nitrophenyl)-1H-pyrazol-3-yl]phenol
- DTXSID60416865
-
- Inchi: 1S/C15H11N3O3/c19-15-8-4-2-6-11(15)13-9-12(16-17-13)10-5-1-3-7-14(10)18(20)21/h1-9,19H,(H,16,17)
- InChI Key: QZUSBOXKBMDUQQ-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C1C=C(C2C=CC=CC=2[N+](=O)[O-])NN=1
Computed Properties
- Exact Mass: 281.08013
- Monoisotopic Mass: 281.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 94.7Ų
Experimental Properties
- PSA: 84.27
(6Z)-6-[5-(2-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]cyclohexa-2,4-dien-1-one Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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